Cas no 2803862-06-6 (7-hydrazinyl-1H-1,3-benzodiazole trihydrochloride)

• Product Name: 7-hydrazinyl-1H-1,3-benzodiazole trihydrochloride
• CAS No: 2803862-06-6
• MF: C₇H₁₁Cl₃N₄
• MW: 257.54803776741
• CID: 5943857
• PubChem ID: 165676285
• Update Time: 2025-05-23

7-hydrazinyl-1H-1,3-benzodiazole trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2803862-06-6
• EN300-37453986
• 7-hydrazinyl-1H-1,3-benzodiazole trihydrochloride

• Inchi： 1S/C7H8N4.3ClH/c8-11-6-3-1-2-5-7(6)10-4-9-5;;;/h1-4,11H,8H2,(H,9,10);3*1H
• InChI Key： ZINMZSXVSSMXEU-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.N1C=NC2C(=CC=CC1=2)NN

Computed Properties

• Exact Mass: 256.004929g/mol
• Monoisotopic Mass: 256.004929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.7Ų

Additional information on 7-hydrazinyl-1H-1,3-benzodiazole trihydrochloride

7-Hydrazinyl-1H-1,3-Benzodiazole Trihydrochloride: A Comprehensive Overview

The compound 7-hydrazinyl-1H-1,3-benzodiazole trihydrochloride (CAS No. 2803862-06-6) is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of benzodiazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and material science. The benzodiazole framework is particularly interesting due to its unique electronic properties and ability to form stable complexes with metal ions, making it a valuable component in various chemical and biological systems.

Recent studies have highlighted the potential of 7-hydrazinyl-1H-1,3-benzodiazole trihydrochloride as a precursor for the synthesis of bioactive compounds. Researchers have explored its role in the development of anti-inflammatory agents, where the hydrazine group plays a crucial role in modulating the compound's reactivity and selectivity. The hydrazine moiety is known to enhance the molecule's ability to interact with biological targets, such as enzymes and receptors, making it a promising candidate for therapeutic applications.

In addition to its pharmacological potential, 7-hydrazinyl-1H-1,3-benzodiazole trihydrochloride has been investigated for its applications in materials science. The compound's ability to form coordination complexes with transition metals has led to its use in the development of novel materials for electronic devices. For instance, studies have shown that the benzodiazole core can serve as a building block for constructing metal-organic frameworks (MOFs) with high surface area and porosity, which are valuable for gas storage and catalysis.

The synthesis of 7-hydrazinyl-1H-1,3-benzodiazole trihydrochloride involves a multi-step process that typically begins with the preparation of 1H-1,3-benzodiazole derivatives. The introduction of the hydrazine group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions employed. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

From an analytical standpoint, 7-hydrazinyl-1H-1,3-benzodiazole trihydrochloride has been characterized using a variety of spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy has provided insights into the compound's molecular structure and stereochemistry, while mass spectrometry (MS) has been used to confirm its molecular formula and purity. These analyses are critical for ensuring the quality and consistency of the compound in both research and industrial settings.

Looking ahead, the future of 7-hydrazinyl-1H-1,3-benzodiazole trihydrochloride lies in its potential to contribute to emerging fields such as nanotechnology and green chemistry. Its ability to participate in supramolecular assemblies and its compatibility with sustainable synthetic methods make it a versatile tool for addressing global challenges in health and environment. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific innovation.